Cas no 121553-41-1 (2-Chloro-4-ethyl-6-cyclopropylpyrimidine)

• Product Name: 2-Chloro-4-ethyl-6-cyclopropylpyrimidine
• CAS No: 121553-41-1
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 5251120
• Update Time: 2025-05-20

2-Chloro-4-ethyl-6-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-ethyl-6-cyclopropylpyrimidine

• Inchi： 1S/C9H11ClN2/c1-2-7-5-8(6-3-4-6)12-9(10)11-7/h5-6H,2-4H2,1H3
• InChI Key： ULNMRCNPIGGOAC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(CC)=CC(C2CC2)=N1

Additional information on 2-Chloro-4-ethyl-6-cyclopropylpyrimidine

Comprehensive Guide to 2-Chloro-4-ethyl-6-cyclopropylpyrimidine (CAS No. 121553-41-1): Properties, Applications, and Market Insights

2-Chloro-4-ethyl-6-cyclopropylpyrimidine (CAS No. 121553-41-1) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrimidine backbone and functional groups, plays a pivotal role in the synthesis of various high-value intermediates. Its molecular structure, featuring a chloro substituent at the 2-position, an ethyl group at the 4-position, and a cyclopropyl ring at the 6-position, contributes to its versatility in chemical reactions.

The physicochemical properties of 2-Chloro-4-ethyl-6-cyclopropylpyrimidine make it a valuable building block in organic synthesis. With a molecular formula of C₉H₁₁ClN₂, this compound exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and acetone, while being sparingly soluble in water. Its stability under ambient conditions and compatibility with a wide range of reagents make it a preferred choice for researchers exploring novel drug candidates and crop protection agents.

In the pharmaceutical industry, 2-Chloro-4-ethyl-6-cyclopropylpyrimidine serves as a key intermediate in the synthesis of small molecule therapeutics. Recent studies highlight its utility in the development of kinase inhibitors, which are increasingly sought after for treating cancers and inflammatory diseases. The compound's ability to act as a scaffold for structure-activity relationship (SAR) studies has made it a focal point in medicinal chemistry research. Additionally, its derivatives are being investigated for their potential in central nervous system (CNS) drug development, aligning with the growing demand for neurotherapeutics.

The agrochemical sector also benefits from the applications of 2-Chloro-4-ethyl-6-cyclopropylpyrimidine. Its structural features are leveraged in the design of next-generation pesticides and herbicides, particularly those targeting resistant pest strains. As global agriculture faces challenges from climate change and evolving pest resistance, this compound's role in creating sustainable crop protection solutions has become increasingly relevant. Researchers are exploring its potential in green chemistry applications, aiming to reduce environmental impact while maintaining efficacy.

From a market perspective, the demand for 2-Chloro-4-ethyl-6-cyclopropylpyrimidine is driven by its diverse applications and the expanding fine chemicals industry. The compound's niche status and specialized synthesis requirements contribute to its premium pricing in the chemical supply chain. Market analysts note a steady growth trajectory, particularly in regions with robust pharmaceutical and agrochemical manufacturing capabilities. Recent trends indicate increased interest from contract research organizations (CROs) and custom synthesis providers, further bolstering its commercial significance.

Innovations in synthetic methodologies for 2-Chloro-4-ethyl-6-cyclopropylpyrimidine have emerged as a hot topic in academic and industrial research. Modern techniques such as flow chemistry and catalyzed cross-coupling reactions are being employed to enhance yield and purity while reducing production costs. These advancements align with the broader industry shift toward process intensification and sustainable manufacturing, addressing key concerns in the chemical enterprise.

Quality control and analytical characterization of 2-Chloro-4-ethyl-6-cyclopropylpyrimidine remain critical aspects for end-users. Standard analytical techniques including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability profile under various storage conditions is also a subject of ongoing research, particularly for applications requiring long-term shelf life.

Looking ahead, the future of 2-Chloro-4-ethyl-6-cyclopropylpyrimidine appears promising, with potential expansions into electronic materials and specialty polymers. Its molecular architecture offers opportunities for creating functional materials with tailored properties, a direction that aligns with the growing interest in smart materials and molecular electronics. As research continues to uncover new applications, this compound is poised to maintain its relevance across multiple scientific disciplines.

For researchers and industry professionals seeking detailed technical information about 2-Chloro-4-ethyl-6-cyclopropylpyrimidine, comprehensive safety data sheets (SDS) and technical bulletins are available from reputable chemical suppliers. These resources provide essential guidance on handling procedures, storage recommendations, and regulatory compliance, ensuring safe and effective utilization of this valuable chemical intermediate.